1-(2,4-dimethoxyphenyl)-5-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)pyrrolidine-3-carboxamide

• Molecular Formula: C25H27N3O4
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-5-oxo-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C25H27N3O4/c1-31-16-10-11-21(22(13-16)32-2)28-14-15(12-23(28)29)25(30)27-20-9-5-7-18-17-6-3-4-8-19(17)26-24(18)20/h3-4,6,8,10-11,13,15,20,26H,5,7,9,12,14H2,1-2H3,(H,27,30)
• InChI Key: FHSXSNPSRYDCDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CC(CC2=O)C(=O)NC3CCCC4=C3NC5=CC=CC=C45)OC

Description

1-(2,4-DIMETHOXYPHENYL)-5-OXO-N-(2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-YL)-3-PYRROLIDINECARBOXAMIDE is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a pyrrolidinecarboxamide core, a dimethoxyphenyl group, and a tetrahydrocarbazolyl moiety. Its intricate molecular architecture makes it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 1-(2,4-DIMETHOXYPHENYL)-5-OXO-N-(2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-YL)-3-PYRROLIDINECARBOXAMIDE involves multiple steps, each requiring specific reaction conditionsCommon reagents used in these reactions include various organic solvents, catalysts, and protective groups to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

1-(2,4-DIMETHOXYPHENYL)-5-OXO-N-(2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-YL)-3-PYRROLIDINECARBOXAMIDE undergoes several types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride can be used to reduce specific functional groups within the compound.

Substitution: Various nucleophiles and electrophiles can participate in substitution reactions, resulting in the replacement of specific atoms or groups within the molecule.

Scientific Research Applications

This compound has a wide range of scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: Researchers investigate its potential as a bioactive molecule, exploring its interactions with biological targets and its effects on cellular processes.

Medicine: The compound is studied for its potential therapeutic properties, including its ability to modulate specific biochemical pathways and its efficacy in treating various diseases.

Mechanism of Action

The mechanism of action of 1-(2,4-DIMETHOXYPHENYL)-5-OXO-N-(2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-YL)-3-PYRROLIDINECARBOXAMIDE involves its interaction with specific molecular targets within cells. These interactions can modulate various biochemical pathways, leading to changes in cellular function and behavior. The exact molecular targets and pathways involved are subjects of ongoing research, with studies focusing on identifying the key proteins and enzymes that the compound interacts with .

Comparison with Similar Compounds

1-(2,4-DIMETHOXYPHENYL)-5-OXO-N-(2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-YL)-3-PYRROLIDINECARBOXAMIDE can be compared with other similar compounds, such as:

N-(1,6-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)urea: This compound shares the tetrahydrocarbazolyl moiety but differs in its overall structure and functional groups.

5-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)-1H-pyrazole-4-carboxamide: This compound has a similar dimethoxyphenyl group but features a pyrazole ring instead of a pyrrolidinecarboxamide core.